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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Barium bromate (Ba(BrO₃)₂) is an inorganic salt with applications in various chemical

processes. Understanding its thermal stability is crucial for its safe handling, storage, and

application, particularly in environments where it may be subjected to elevated temperatures.

This technical guide provides a comprehensive overview of the thermal decomposition of

barium bromate, including its decomposition temperature, reaction products, and the

experimental protocols used for its analysis.

Introduction
Barium bromate, a white crystalline solid, is a strong oxidizing agent.[1] Its thermal

decomposition is an important characteristic that dictates its stability and potential hazards.

When heated, barium bromate undergoes decomposition, releasing oxygen and forming

barium bromide. This process can be influenced by factors such as the presence of impurities

and the heating rate. For professionals in research and drug development, a thorough
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understanding of the thermal properties of such compounds is essential for safety, process

optimization, and quality control.

Thermal Decomposition of Barium Bromate
The thermal decomposition of barium bromate is a process where the compound breaks down

into simpler substances upon heating. The primary reaction for the decomposition of anhydrous

barium bromate is:

Ba(BrO₃)₂ (s) → BaBr₂ (s) + 3O₂ (g)

This reaction indicates that solid barium bromate decomposes to form solid barium bromide

and oxygen gas.

Decomposition Temperature
The temperature at which barium bromate begins to decompose is a critical parameter.

Studies have indicated that the decomposition temperature can vary slightly depending on the

form of the salt (anhydrous vs. monohydrate) and the experimental conditions.

Compound Form
Decomposition
Temperature (°C)

Notes

Barium Bromate (Anhydrous) ~270

Barium Bromate Monohydrate ~260

It is important to note that one source suggests a potential explosion hazard when barium
bromate is heated above 300°F (approximately 149°C), highlighting the need for caution when

handling this compound at elevated temperatures.[1]

Experimental Analysis of Thermal Decomposition
The thermal decomposition of barium bromate is typically investigated using thermoanalytical

techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC).
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Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. For barium bromate, TGA can be used to determine the temperature

at which decomposition begins, the rate of decomposition, and the final mass of the residue

(barium bromide).

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as it is heated or cooled. This technique

can identify the endothermic or exothermic nature of the decomposition process and determine

the enthalpy of decomposition.

Experimental Workflow
A typical experimental workflow for the thermal analysis of barium bromate is outlined below.

Caption: Experimental workflow for TGA-DSC analysis of barium bromate.

Detailed Experimental Protocol
The following is a generalized experimental protocol for the thermogravimetric analysis of an

inorganic salt like barium bromate.

4.1. Instrumentation

A simultaneous Thermogravimetric Analyzer with Differential Scanning Calorimetry (TGA-

DSC) capability.

Alumina crucibles.

An analytical balance with a precision of at least 0.01 mg.

4.2. Sample Preparation

Ensure the barium bromate sample is finely powdered and homogeneous.

Tare an alumina crucible on the analytical balance.
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Accurately weigh approximately 5-10 mg of the barium bromate sample into the crucible.

Record the exact mass of the sample.

4.3. TGA-DSC Measurement

Place the sample crucible and an empty reference crucible into the TGA-DSC instrument.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50

mL/min) for a sufficient time to ensure an inert atmosphere.

Program the instrument with the desired temperature profile. A typical dynamic scan would

involve heating the sample from ambient temperature to a final temperature above the

expected decomposition range (e.g., 400°C) at a constant heating rate (e.g., 10°C/min).

Initiate the TGA-DSC run and record the mass change and heat flow as a function of

temperature.

4.4. Data Analysis

TGA Curve: Analyze the TGA curve to determine the onset temperature of decomposition,

which is the temperature at which significant mass loss begins. The percentage of mass loss

should be calculated and compared to the theoretical mass loss for the decomposition

reaction.

DTG Curve: The derivative of the TGA curve (DTG curve) can be used to identify the

temperature of the maximum rate of decomposition.

DSC Curve: Analyze the DSC curve to identify endothermic or exothermic peaks associated

with the decomposition. The peak temperature and the area under the peak (enthalpy

change) should be determined.

Decomposition Mechanism
The thermal decomposition of barium bromate is generally considered to proceed directly to

barium bromide and oxygen. However, the decomposition of solid inorganic salts can be a

complex process involving several stages. One study has described the decomposition of

barium bromate as occurring through the following stages:
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Initial Gas Evolution: The first stage involves the release of a small amount of gas.

Induction Period: A period of slow decomposition.

Slow Linear Reaction: The decomposition proceeds at a steady, slow rate.

Acceleratory and Decay Stages: The rate of decomposition increases to a maximum and

then decreases as the reactant is consumed.

The presence of catalysts, such as rare earth oxides, can influence the latter stages of this

process. The exact nature of any intermediate species in the solid-state decomposition of

barium bromate is not well-documented in the readily available literature.

The logical progression of the decomposition process can be visualized as follows:

Barium Bromate (s)
Ba(BrO₃)₂

Application of Heat

Decomposition Process

Barium Bromide (s)
BaBr₂

Oxygen Gas (g)
O₂

Click to download full resolution via product page

Caption: Simplified pathway of barium bromate thermal decomposition.

Conclusion
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The thermal decomposition of barium bromate is a critical characteristic for its safe and

effective use. The decomposition temperature is in the range of 260-270°C, yielding barium

bromide and oxygen. The use of thermoanalytical techniques like TGA and DSC is essential for

accurately characterizing this process. The provided experimental protocol offers a guideline

for researchers to conduct their own thermal analysis of barium bromate and similar inorganic

salts. Further research could focus on elucidating the detailed kinetics and the potential

formation of intermediate species during the decomposition process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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